2-chloro-N-(3-fluorophenyl)-4-methylbenzamide

• IUPAC Name: 2-chloro-N-(3-fluorophenyl)-4-methylbenzamide
• InChI: InChI=1S/C14H11ClFNO/c1-9-5-6-12(13(15)7-9)14(18)17-11-4-2-3-10(16)8-11/h2-8H,1H3,(H,17,18)
• InChI Key: IPJIBYPELAMNQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC(=CC=C2)F)Cl
• Molecular Formula: C14H11ClFNO
• Molecular Weight: 263.69 g/mol

Description

2-chloro-N-(3-fluorophenyl)-4-methylbenzamide is an organic compound with a complex structure that includes a chloro group, a fluorophenyl group, and a methylbenzamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(3-fluorophenyl)-4-methylbenzamide typically involves the reaction of 3-fluoroaniline with 4-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(3-fluorophenyl)-4-methylbenzamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydroxide or potassium carbonate in an organic solvent.

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions can yield various substituted derivatives, while oxidation and reduction can lead to different oxidized or reduced forms of the compound .

Scientific Research Applications

2-chloro-N-(3-fluorophenyl)-4-methylbenzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-chloro-N-(3-fluorophenyl)-4-methylbenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(3-chloro-4-fluorophenyl)acetamide
• 2-chloro-N-(3-(trifluoromethyl)phenyl)acetamide
• 2-iodo-N-(4-bromophenyl)benzamide

Uniqueness

2-chloro-N-(3-fluorophenyl)-4-methylbenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .